Cetyl alcohol, also known as 1-hexadecanol or n-hexadecyl alcohol, is a 16-C fatty alcohol with the chemical formula CH3(CH2)15OH. It can be produced from the reduction of palmitic acid. Cetyl alcohol is present in a waxy white powder or flake form at room temperature, and is insoluble in water and soluble in alcohols and oils. Discovered by Chevrenl in 1913, cetyl alcohol is one of the oldest known long-chain alcohol. It may be contained in cosmetic and personal care products such as shampoos, creams and lotions. Mainly it is used as an opacifier, emulsifier, and thickening agent that alter the thickness of the liquid, and increase and stabilize the foaming capacity. Due to its water-binding property, cetyl alcohol is commonly used as an emollient that prevents drying and chapping of the skin. According to the FDA Code of Federal Regulations, cetyl alcohol is a safe synthetic fatty acid in food and in the synthesis of food components under the condition that it contain not less than 98 percent of total alcohols and not less than 94 percent of straight chain alcohols. Cetyl alcohol is also listed in the OTC ingredient list as a skin protectant for skin irritations caused by poison ivy, oak, sumac, and insect bites or stings. Cetyl alcohol is reported to be a mild skin or eye irritant.
1-Hexadecanol is a natural product found in Camellia sinensis, Angelica gigas, and other organisms with data available.
Cetyl Alcohol is a synthetic, solid, fatty alcohol and nonionic surfactant. Cetyl alcohol is used as an emulsifying agent in pharmaceutical preparations.
Cetyl alcohol, also known as 1-hexadecanol and palmityl alcohol, is a solid organic compound and a member of the alcohol class of compounds. Its chemical formula is CH3(CH2)15OH. At room temperature, cetyl alcohol takes the form of a waxy white solid or flakes. It belongs to the group of fatty alcohols. With the demise of commercial whaling, cetyl alcohol is no longer primarily produced from whale oil, but instead either as an end-product of the petroleum industry, or produced from vegetable oils such as palm oil and coconut oil. Production of cetyl alcohol from palm oil gives rise to one of its alternative names, palmityl alcohol.
See also: Cetyl alcohol; colfosceril palmitate; tyloxapol (component of); Moringa oleifera leaf oil (part of) ... View More ...
Hexadecanol
CAS No.: 36653-82-4
Cat. No.: VC20749914
Molecular Formula: C16H34O
Molecular Weight: 242.44 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 36653-82-4 |
|---|---|
| Molecular Formula | C16H34O |
| Molecular Weight | 242.44 g/mol |
| IUPAC Name | hexadecan-1-ol |
| Standard InChI | InChI=1S/C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3 |
| Standard InChI Key | BXWNKGSJHAJOGX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCO |
| Canonical SMILES | CCCCCCCCCCCCCCCCO |
| Boiling Point | 334 °C at 760 mm Hg |
| Colorform | FLAKES FROM ETHYL ACETATE SOLID OR LEAF-LIKE CRYSTALS White crystals UNCTUOUS, WHITE FLAKES, GRANULES, CUBES, OR CASTINGS White, waxy solid |
| Flash Point | 175 °C |
| Melting Point | 49.3 °C |
Chemical Identity and Structure
Basic Information
Hexadecanol (1-hexadecanol) is a primary fatty alcohol with the chemical formula C₁₆H₃₄O and a molecular weight of 242.44 g/mol . Its structure consists of a 16-carbon saturated alkyl chain with a hydroxyl group attached at carbon-1. The canonical SMILES notation for this compound is CCCCCCCCCCCCCCCCO .
Nomenclature and Identifiers
Hexadecanol is known by numerous synonyms in scientific and industrial contexts:
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Cetyl alcohol
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Hexadecan-1-ol
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Hexadecyl alcohol
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Palmityl alcohol
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Cetylic alcohol
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Cetanol
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Ethol
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Lipocol C
The compound is identified by CAS Registry Number 36653-82-4, and EINECS/ELINCS number 253-149-0 .
Physical and Chemical Properties
Physical State and Appearance
At room temperature, hexadecanol appears as a white to off-white solid, typically available in the form of powder, flakes, or pellets . It has a waxy, clean, greasy, floral, oily odor at 100% concentration .
Physical Properties
The comprehensive physical properties of hexadecanol are presented in the following table:
| Property | Value |
|---|---|
| Melting point | 48-50°C |
| Boiling point | 179-181°C at 10 mmHg |
| Density | 0.818 g/mL at 25°C |
| Bulk density | 410-450 kg/m³ |
| Vapor density | 8.34 (vs air) |
| Vapor pressure | <0.01 mm Hg at 43°C |
| Refractive index | nD79 1.4283 |
| Flash point | 275°F (135°C) |
| Autoignition temperature | 483°F (250.6°C) |
| Viscosity | 3.394 mm²/s |
| Dielectric constant | 3.6 (60°C) |
| LogP | 6.7 |
| pKa | 15.20±0.10 (Predicted) |
These physical characteristics contribute to hexadecanol's utility in various applications .
Solubility Properties
Hexadecanol exhibits distinct solubility characteristics that impact its applications. It is soluble in organic solvents such as alcohol, chloroform, and ether, but insoluble in water . This solubility profile makes it particularly useful as an emulsifier in formulations requiring the mixing of aqueous and oil phases.
Production and Manufacturing
Industrial Production
Hexadecanol is produced through various industrial processes. It is manufactured by multiple industry sectors, including:
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All Other Basic Organic Chemical Manufacturing
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Soap, Cleaning Compound, and Toilet Preparation Manufacturing
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Pharmaceutical and Medicine Manufacturing
Production Volumes
According to available data, the annual U.S. production of hexadecanol has consistently remained between 50,000,000 and 100,000,000 pounds from 2016 to 2019 . This substantial production volume underscores the compound's significant industrial importance.
Applications and Uses
Industrial Applications
Hexadecanol serves numerous industrial functions, including:
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Viscosity adjustment in formulations
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Paint and coating additives
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Lubricants and lubricant additives
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Intermediates in chemical synthesis
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Solubility enhancers
Consumer Product Applications
In consumer products, hexadecanol performs several important functions:
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Emulsifier: It helps mix water and oil components in formulations
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Thickening agent: It alters the thickness of liquids and enhances stability
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Opacifier: It contributes to the opacity of products
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Foam stabilizer: It increases and stabilizes foaming capacity
Specific Use Categories
Hexadecanol is utilized across diverse consumer and industrial sectors:
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Personal care products
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Household cleaning products
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Laboratory chemicals
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Pharmaceuticals
Research Findings
Anti-proliferative Properties
Some studies have explored the potential biological activities of hexadecanol-derived compounds:
Mass Molarity Calculator
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